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Compound of Interest

Compound Name: 2-Chloroethyl heptanoate

Cat. No.: B15490176

Disclaimer: Direct research and literature specifically detailing the synthesis, properties, and
applications of 2-Chloroethyl heptanoate are scarce. This document provides a
comprehensive review based on available information for closely related 2-chloroethyl
alkanoates and analogous esters to infer the probable characteristics and methodologies
associated with 2-Chloroethyl heptanoate.

This technical guide is intended for researchers, scientists, and professionals in drug
development, offering a consolidated overview of the chemistry, synthesis, and potential
applications of 2-chloroethyl esters.

Physicochemical and Spectroscopic Properties

Quantitative data for 2-Chloroethyl heptanoate is not readily available. However, the
properties of homologous 2-chloroethyl esters provide a basis for estimation. The following
tables summarize the known properties of several related compounds.

Table 1: Physicochemical Properties of 2-Chloroethyl Alkanoates and Related Compounds
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Molecular . .
Compound CAS Molecular . Boiling Flash Point
Weight ( .
Name Number Formula Point (°C) (°C)
g/mol )
2-Chloroethyl
542-58-5 C4H7CIO2 122.55 144-145 55
acetate
2-Chloroethyl
6282-37-7 C5H9CIO2 136.58 162-163 68
propanoate
2-Chloroethyl
butanoate[1] 7425-45-8 C6H11CIO2 150.60 181-182 79
[2]
2-Chloroethyl
7735-33-3 C7H13CIO2 164.63 199-200 87
pentanoate[3]
2-Chloroethyl
chloroformate  627-11-2 C3H4CI202 142.97 152-153 70[4]

[4]

Table 2: Spectroscopic Data for Analogous 2-Chloroethyl Esters

Compound Name

1H NMR (CDCI3, 3
ppm)

13C NMR (CDCI3, &
ppm)

Key IR Absorptions
(cm-1)

2-Chloroethyl acetate

4.34 (t, 2H), 3.69 (t,
2H), 2.11 (s, 3H)

170.5, 63.8, 41.2, 20.8

~1740 (C=0), ~1230
(C-0), ~660 (C-Cl)

2-Chloroethyl methyl

3.73 (t, 2H), 3.60 (1,

70.9,59.0,42.9 Not specified
ether[5] 2H), 3.40 (s, 3H)
6.47 (dd, 1H), 4.19
2-Chloroethyl vinyl (dd, 1H), 4.02 (dd, -
151.8, 86.8, 68.3, 42.6  Not specified
ether[6] 1H), 3.88 (t, 2H), 3.70
(t, 2H)
Benzenesulfonic acid 7.9-7.5 (m, 5H), 4.4 (t, -~ -
Not specified Not specified
2-chloroethyl ester[7] 2H), 3.7 (t, 2H)
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Note: NMR data are estimations based on typical chemical shifts for the functional groups.

Synthesis and Experimental Protocols

While a specific protocol for 2-Chloroethyl heptanoate is not documented in the provided
search results, general methods for the synthesis of 2-chloroethyl esters are available. These
primarily involve the esterification of a carboxylic acid or its derivative with 2-chloroethanol, or
the reaction of an alcohol with a heptanoyl chloride derivative. A common and effective method
involves the use of thionyl chloride.

General Protocol for the Synthesis of 2-Chloroethyl
Alkanoates via Thionyl Chloride

This protocol is adapted from the synthesis of related chloroethyl ethers and esters[8][9].

Objective: To synthesize a 2-chloroethyl alkanoate from the corresponding alkanoic acid and 2-
chloroethanol.

Materials:

Heptanoic acid

e 2-Chloroethanol

e Thionyl chloride (SOCI2)

e Anhydrous solvent (e.g., dichloromethane or toluene)

e Anhydrous sodium sulfate (Na2S04)

o Saturated sodium bicarbonate solution (NaHCO?3)

o Saturated sodium chloride solution (brine)

« Stirrer, reflux condenser, dropping funnel, and heating mantle

 Rotary evaporator
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« Silica gel for column chromatography
e Eluent (e.g., a mixture of hexane and ethyl acetate)
Procedure:

 In a four-necked flask equipped with a stirrer, reflux condenser, and dropping funnel, dissolve
heptanoic acid in an anhydrous solvent.

o Slowly add thionyl chloride dropwise to the solution under stirring. An excess of thionyl
chloride is typically used.

 After the addition is complete, add 2-chloroethanol to the reaction mixture.

e Heat the mixture to reflux and maintain the temperature for several hours until the reaction is
complete (monitoring by TLC is recommended).

e Cool the reaction mixture to room temperature and carefully quench any remaining thionyl
chloride by slowly adding it to cold water or a bicarbonate solution.

o Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate.

« Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

» Purify the crude product by vacuum distillation or silica gel column chromatography to obtain
the pure 2-chloroethyl heptanoate.

Visualizing the Synthetic Pathway

The following diagram illustrates a generalized workflow for the synthesis of 2-chloroethyl
alkanoates.
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Caption: General synthesis of 2-Chloroethyl heptanoate.

Applications and Biological Relevance

The applications of 2-Chloroethyl heptanoate are not specifically documented. However,
haloalkyl esters are known to be valuable intermediates in organic synthesis[10].

Synthetic Intermediates: These compounds can serve as precursors in the synthesis of
pharmaceuticals and agrochemicals[11][12]. The chloro- group can be substituted by various
nucleophiles to introduce different functionalities.

Alkylation Agents: The presence of the electrophilic carbon attached to the chlorine atom
makes them potential alkylating agents[10].
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e Cross-Coupling Reactions: Haloalkenes and related structures are widely used in transition
metal-catalyzed cross-coupling reactions to form new carbon-carbon and carbon-heteroatom
bonds[13].

Safety and Toxicity

Specific toxicity data for 2-Chloroethyl heptanoate is not available. However, related 2-
chloroethyl compounds are generally considered to be toxic. For instance, 2-chloroethyl
acetate is classified as very toxic by inhalation, in contact with skin, and if swallowed[14][15]. 2-
Chloroethyl ethyl ether is considered moderately toxic upon inhalation, ingestion, or dermal
contact[16]. Therefore, it is crucial to handle 2-Chloroethyl heptanoate and its analogs with
appropriate safety precautions, including the use of personal protective equipment and working
in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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